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Compound of Interest

Compound Name: Calcium metabisulfite

CAS No.: 49663-88-9

Cat. No.: B12686002

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and preparation of

calcium metabisulfite (CaS₂O₅), a compound of interest for its antioxidant and preservative

properties. This document details the underlying chemistry, outlines experimental protocols for

related calcium sulfur-oxygen compounds, and presents quantitative data to support laboratory

and developmental work. A key focus is the complex aqueous equilibrium between sulfite,

bisulfite, and metabisulfite species, which is crucial for understanding the synthesis and

isolation of the target compound.

Introduction: Understanding the Calcium-Sulfite-
Metabisulfite System
Calcium metabisulfite, also known as calcium pyrosulfite, is the calcium salt of disulfurous

acid. In aqueous solutions, a complex and pH-dependent equilibrium exists between sulfite

(SO₃²⁻), bisulfite (HSO₃⁻), and metabisulfite (S₂O₅²⁻) ions.[1] This relationship is fundamental

to any synthesis approach.
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The primary equilibria can be summarized as follows:

Sulfurous Acid Formation: SO₂(g) + H₂O(l) ⇌ H₂SO₃(aq)

First Deprotonation: H₂SO₃(aq) ⇌ H⁺(aq) + HSO₃⁻(aq)

Second Deprotonation: HSO₃⁻(aq) ⇌ H⁺(aq) + SO₃²⁻(aq)

Dimerization of Bisulfite: 2HSO₃⁻(aq) ⇌ S₂O₅²⁻(aq) + H₂O(l)

The formation of the metabisulfite ion is favored in more concentrated and acidic solutions of

bisulfite. However, the direct isolation of solid calcium metabisulfite is challenging, as the less

soluble calcium sulfite often precipitates from aqueous solutions.[2] Commercially available

"calcium bisulfite" is typically an aqueous solution containing a mixture of these ions.[3]

Synthesis Methodologies
While direct precipitation of pure, solid calcium metabisulfite is not well-documented, its

synthesis is intrinsically linked to the preparation of calcium sulfite and calcium bisulfite

solutions. The following sections detail established methods for these related compounds,

which serve as the foundation for preparing solutions rich in the metabisulfite species.

Synthesis of Calcium Sulfite
Calcium sulfite (CaSO₃) is a key precursor and often the solid product obtained from aqueous

solutions containing the target ions. It can be synthesized via several routes.

Method 1: Reaction of Calcium Hydroxide with Sodium Metabisulfite

This method involves a double displacement reaction where the poorly soluble calcium sulfite

precipitates from the solution.

Experimental Protocol:

Preparation of Calcium Hydroxide: Suspend calcium oxide (CaO) in water to produce a

slurry of calcium hydroxide (Ca(OH)₂). For a target yield of approximately 50g of calcium

hydroxide, start with the corresponding molar equivalent of calcium oxide.[2]
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Dissolution of Sodium Metabisulfite: Separately, dissolve sodium metabisulfite (Na₂S₂O₅) in

water. For the reaction with 40.07 g of calcium hydroxide, 102.8 g of sodium metabisulfite is

required.[2]

Reaction: Add the sodium metabisulfite solution to the calcium hydroxide slurry with

continuous stirring. Heating the mixture can increase the reaction rate.[2]

Precipitation and Isolation: Calcium sulfite will precipitate as a white solid. The reaction

should be allowed to proceed for an extended period (e.g., 24 hours) to ensure completion.

[2]

Filtration and Washing: Filter the precipitate using vacuum or gravity filtration. Wash the solid

calcium sulfite cake with distilled water to remove the soluble sodium sulfite byproduct.[2]

Drying: Dry the isolated calcium sulfite in an oven at a suitable temperature (e.g., 180°C)

until a constant weight is achieved.[4][5]

Method 2: Reaction of Calcium Chloride with Sodium Metabisulfite

This is another precipitation method to obtain calcium sulfite.

Experimental Protocol:

Preparation of Reactant Solutions: Prepare aqueous solutions of calcium chloride (CaCl₂)

and sodium metabisulfite (Na₂S₂O₅).

Reaction: Add the sodium metabisulfite solution to the calcium chloride solution. Calcium

sulfite will precipitate out of the solution.[6]

Isolation and Purification: The precipitate can be isolated and purified using the filtration,

washing, and drying steps described in Method 1.

Preparation of Calcium Bisulfite/Metabisulfite Solution
The preparation of a calcium bisulfite solution, which will contain metabisulfite ions in

equilibrium, is typically achieved by reacting a calcium base with an excess of sulfur dioxide.

Method 1: Reaction of Calcium Hydroxide with Sulfur Dioxide
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Experimental Protocol:

Preparation of Calcium Hydroxide Slurry: Prepare a slurry of calcium hydroxide (Ca(OH)₂) in

water.

Introduction of Sulfur Dioxide: Bubble sulfur dioxide (SO₂) gas through the slurry. An excess

of sulfur dioxide is used to ensure the formation of the bisulfite species.[7]

Reaction Monitoring: The reaction progress can be monitored by the dissolution of the

calcium hydroxide slurry, resulting in a solution of calcium bisulfite.

Method 2: Reaction of Calcium Carbonate with Sulfurous Acid

Experimental Protocol:

Preparation of Sulfurous Acid: Bubble sulfur dioxide (SO₂) gas through water to create a

sulfurous acid (H₂SO₃) solution.

Reaction: Add calcium carbonate (CaCO₃) to the sulfurous acid solution. The calcium

carbonate will react to form calcium bisulfite, releasing carbon dioxide gas.

Quantitative Data
The following tables summarize quantitative data related to the synthesis and properties of

calcium sulfite. Data for solid calcium metabisulfite is sparse due to the challenges in its

isolation.

Table 1: Reactant Quantities and Yield for Calcium Sulfite Synthesis

Reacta
nt 1

Quanti
ty (g)

Reacta
nt 2

Quanti
ty (g)

Produ
ct

Theore
tical
Yield
(g)

Actual
Yield
(g)

Yield
(%)

Refere
nce

Ca(OH)

₂
40.07

Na₂S₂O

₅
102.8 CaSO₃ - - 94 [2]
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Table 2: Physical and Chemical Properties

Compound Formula
Molar Mass (
g/mol )

Appearance
Solubility in
Water

Calcium Sulfite CaSO₃ 120.17 White solid
4.3 mg/100 mL

(18 °C)[6][8]

Calcium Bisulfite Ca(HSO₃)₂ 202.22 Exists in solution Soluble

Calcium

Metabisulfite
CaS₂O₅ 184.20

White crystalline

powder
Highly soluble[9]

Diagrams
Experimental Workflow for Calcium Sulfite Synthesis
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Workflow for Calcium Sulfite Synthesis

Reactant Preparation

Prepare Ca(OH)₂ Slurry

Mix Reactants with Stirring

Prepare Na₂S₂O₅ Solution

Precipitation of CaSO₃

Filter Precipitate

Wash with Distilled Water

Dry Solid Product

Final Product: CaSO₃

Click to download full resolution via product page

Caption: Workflow for the synthesis of calcium sulfite via precipitation.

Aqueous Equilibrium of Sulfite Species
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Aqueous Equilibrium of Sulfite, Bisulfite, and Metabisulfite
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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